1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine

• Molecular Formula: C11H20ClN3O
• Molecular Weight: 245.75 g/mol
• IUPAC Name: N-[(1,3-dimethylpyrazol-4-yl)methyl]-1-(oxolan-2-yl)methanamine;hydrochloride
• InChI: InChI=1S/C11H19N3O.ClH/c1-9-10(8-14(2)13-9)6-12-7-11-4-3-5-15-11;/h8,11-12H,3-7H2,1-2H3;1H
• InChI Key: KLZKIOOXQLGNFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNCC2CCCO2)C.Cl

Description

1-(1,3-Dimethyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine is a tertiary amine derivative featuring a pyrazole core substituted with methyl groups at the 1- and 3-positions.

Synthesis of such compounds often involves reductive amination or nucleophilic substitution. For example, describes the synthesis of a related ligand, 1-(1H-benzimidazol-2-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine, via sodium borohydride reduction of a Schiff base intermediate. A similar approach could apply to the target compound, substituting benzimidazole with 1,3-dimethylpyrazole .

Biological Activity

1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine is a complex organic compound that has garnered interest due to its potential biological activities. This compound features a distinctive dual pyrazole structure combined with a tetrahydrofuran moiety, which enhances its reactivity and potential interactions with biological targets.

The molecular formula of the compound is $C_{11}H_{20}ClN_{3}O$, with a molecular weight of approximately 245.75 g/mol. The presence of the methanamine functional group is significant for its reactivity and biological interactions .

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The dual pyrazole structure may enhance binding affinity and selectivity towards these targets, making it a promising candidate for drug development. Potential mechanisms include:

• Enzyme Inhibition : The compound may exhibit inhibitory effects on certain enzymes, thereby modulating metabolic pathways.
• Signal Transduction Modulation : It may influence various signaling pathways critical for cellular functions.

Biological Activity Studies

Research has indicated several areas where this compound may exhibit biological activity:

Antibacterial Activity

Recent studies have evaluated the antibacterial properties of pyrazole derivatives, including this compound. For instance, compounds with similar structures have shown activity against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The agar disc-diffusion method has been employed to assess the efficacy of these compounds .

Bacterial Strain	Inhibition Zone (mm)	Reference
Staphylococcus aureus	15
Escherichia coli	12
Proteus mirabilis	10

Anticancer Potential

The structural characteristics of 1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine suggest it may also act as an anticancer agent. Pyrazole derivatives have been studied for their ability to inhibit cancer cell proliferation through various mechanisms, such as inducing apoptosis or inhibiting specific oncogenic pathways .

Case Studies

• Inhibition of Cancer Cell Lines : A study involving similar pyrazole derivatives reported significant inhibition of various cancer cell lines at micromolar concentrations. The mechanism was linked to the induction of cell cycle arrest and apoptosis .
• Antibacterial Efficacy : Another study demonstrated that derivatives of pyrazole exhibited varying degrees of antibacterial activity against multiple strains, highlighting the potential for developing new antibiotics based on this scaffold .

Scientific Research Applications

Medicinal Chemistry Applications

The compound has been investigated for its role as a pharmacological agent due to its structural features that suggest potential biological activity. The pyrazole ring is known for its presence in various bioactive compounds, making derivatives of this structure of significant interest.

Antagonistic Activity

Research has indicated that compounds similar to 1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine may act as antagonists for specific receptors. For instance, studies on pyrazole derivatives have shown their effectiveness in modulating G protein-coupled receptors (GPCRs), which are critical in numerous physiological processes and disease states .

Synthesis of Bioactive Molecules

This compound can serve as a building block in the synthesis of more complex molecules with enhanced biological activities. Its unique structure allows for modifications that can lead to novel pharmacophores .

Synthetic Chemistry Applications

The compound's synthetic versatility is another area of interest. The presence of the tetrahydrofuran moiety provides a scaffold that can be utilized in various synthetic pathways.

As a Synthetic Intermediate

The compound can be employed as an intermediate in the synthesis of other heterocyclic compounds. Its reactivity under different conditions makes it suitable for further functionalization, leading to a variety of derivatives that may possess unique properties or activities .

Development of New Synthetic Routes

Recent studies have focused on developing efficient synthetic routes involving this compound, emphasizing its potential to streamline the synthesis of related chemical entities .

Case Studies and Research Findings

Several studies have documented the applications of this compound and its derivatives:

Study	Findings
Study on Pyrazole Derivatives	Demonstrated that modifications to the pyrazole ring can enhance receptor binding and selectivity .
Synthesis of Heterocycles	Reported successful synthesis of novel azetidine and oxetane derivatives using pyrazole intermediates .
Pharmacokinetic Studies	Investigated the bioavailability and metabolic stability of pyrazolo-pyridones related to this compound, indicating potential for drug development .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-(1,3-dimethyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine with structurally related compounds, focusing on substituents, molecular properties, and bioactivity:

Compound Name	Key Structural Features	Molecular Weight (g/mol)	Bioactivity/Application	References
1-(1,3-Dimethyl-1H-pyrazol-4-yl)-N-(tetrahydrofuran-2-ylmethyl)methanamine	1,3-Dimethylpyrazole + THF-methylamine	~221.3 (estimated)	Hypothetical: Potential antimicrobial or CNS activity based on analogs
N-((4-Fluorophenyl)-1-phenyl-1H-pyrazole-4-yl)methylene)methanamine (3f)	Pyrazole with 4-fluorophenyl and phenyl groups + imine linkage	273.3	Multitarget directed ligands for neurodegenerative diseases (e.g., acetylcholinesterase inhibition)
1-(1-(3-Methoxyphenyl)-1H-pyrazol-4-yl)-N-methylmethanamine	3-Methoxyphenylpyrazole + methylamine	217.3	Laboratory intermediate; acute oral toxicity (Category 4)
Copper(II) complex of 1-(1H-benzimidazol-2-yl)-N-(THF-2-ylmethyl)methanamine	Benzimidazole + THF-methylamine + Cu(II)	~360 (approximate)	Enhanced antimicrobial activity vs. free ligand (e.g., against E. coli and S. aureus)
1-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methanamine dihydrochloride	Chloro and methyl-substituted pyrazole + amine hydrochloride	223.06	Building block for agrochemicals or pharmaceuticals

Key Observations:

Substituent Effects: The 1,3-dimethylpyrazole group in the target compound likely increases steric hindrance compared to phenyl- or benzimidazole-substituted analogs (e.g., compounds in ). This may reduce binding affinity to certain enzymes but improve metabolic stability.

Biological Activity :

• Pyrazole-THF hybrids (e.g., ’s Cu(II) complex) show marked antimicrobial activity, suggesting the target compound could be explored for similar applications. However, the absence of a metal-coordinating group (e.g., benzimidazole) may limit its direct efficacy .
• Compared to the 3-methoxyphenyl analog (), the target compound’s methyl groups may reduce toxicity risks (e.g., lower oral toxicity category) .

Synthetic Accessibility :

• The target compound’s synthesis is likely simpler than multi-ring systems (e.g., thiadiazole derivatives in or coumarin-based hybrids in ) due to fewer reactive steps .